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Compound of Interest

Compound Name:
1-ethyltetrahydro-2(1H)-

pyrimidinone

CAS No.: 66639-75-6

Cat. No.: B1288736

Get Quote

Executive Summary & Chemical Identity
In pharmaceutical synthesis and process chemistry, solvent selection dictates reaction kinetics,

stereoselectivity, and safety.

DMPU is the industry-standard "safe" replacement for HMPA (Hexamethylphosphoramide). It

is a cyclic urea with both nitrogens methylated, rendering it aprotic.

1-Ethyltetrahydro-2(1H)-pyrimidinone (Mono-ethyl cyclic urea) is structurally similar but

lacks substitution on the second nitrogen. This leaves a free N-H moiety, classifying it as a

protic urea derivative.

Critical Distinction: The presence of the N-H group in the 1-ethyl variant fundamentally alters its

solvent properties, making it unsuitable for strong base reactions (e.g., LDA, n-BuLi) where

DMPU excels.

Chemical Structure Comparison[1]
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Feature DMPU
1-Ethyltetrahydro-2(1H)-
pyrimidinone

IUPAC Name
1,3-Dimethyl-3,4,5,6-

tetrahydro-2(1H)-pyrimidinone

1-Ethyl-tetrahydro-2(1H)-

pyrimidinone

Structure Type Dialkyl Cyclic Urea Monoalkyl Cyclic Urea

CAS Number 7226-23-5 66639-75-6

Molecular Weight 128.17 g/mol 128.17 g/mol

Solvent Class Dipolar Aprotic
Polar Protic (Weak Acid/H-

Donor)

H-Bond Donor No Yes (N-H)

Physical State Liquid (MP: -20°C)
Likely Solid/Viscous Liquid

(High MP due to H-bonding)*

*Note: Unsubstituted cyclic ureas (e.g., propylene urea) are high-melting solids (>250°C).

Mono-substitution lowers the melting point, but often not enough to be a low-viscosity liquid at

room temperature compared to the dimethyl analog.

Technical Performance & Mechanism
DMPU: The Cation Solvator
DMPU operates by solvating cations (Li+, Na+, K+) through its oxygen atom, which has high

electron density. The steric bulk of the methyl groups prevents the solvation of anions ("naked

anions"), drastically increasing the nucleophilicity of reagents.

Key Mechanism: Dipole-dipole interaction with cations; no hydrogen bonding.

Primary Use: Alkylations, Cyanations, and reactions involving organolithiums.

Stability: Highly stable to strong bases (pH > 14).

1-Ethyltetrahydro-2(1H)-pyrimidinone: The H-Bond
Donor
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The mono-ethyl variant possesses a free N-H proton.

Key Mechanism: Capable of Hydrogen Bond Donating (HBD). It can solvate anions (Cl-, Br-,

acetate) via H-bonding, which reduces their nucleophilicity—the opposite effect of DMPU.

Reactivity Risk: The N-H proton is acidic (pKa ~20-25). Strong bases like LDA, NaH, or

Grignard reagents will deprotonate this solvent, consuming the reagent and generating a

nucleophilic urea anion.

Niche Application: Potential use in acid-catalyzed reactions or as a component in Deep

Eutectic Solvents (DES) where H-bonding is required to solubilize polar substrates.

Decision Logic: Solvent Selection
The choice between these two depends entirely on the reaction mechanism required.

DOT Diagram: Solvent Selection Logic
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Select Reaction Type

Does reaction use Strong Base?
(LDA, n-BuLi, NaH, t-BuOK)

Is 'Naked Anion' required?
(SN2, Alkylation)

No (Mild/Acidic)

SELECT DMPU
(Aprotic, Base Stable)

Yes (Must avoid N-H)

Is H-Bonding needed for solubility?

No Yes (Boost Reactivity)

SELECT 1-Ethyl-pyrimidinone
(Protic, H-Donor)

Yes (Solubilize Salts)

CONSIDER NEP
(N-Ethylpyrrolidone)

If Liquid Aprotic needed

No (General Polar)

Click to download full resolution via product page

Caption: Decision tree for selecting between dialkyl (DMPU) and monoalkyl (1-Ethyl) cyclic

ureas based on basicity and nucleophilicity requirements.

Experimental Protocols
Drying and Purification of DMPU
DMPU is hygroscopic. For moisture-sensitive reactions (e.g., organometallics), strictly

anhydrous conditions are required.

Protocol:
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Pre-drying: Store DMPU over activated 4Å molecular sieves for 24 hours.

Distillation: Transfer to a round-bottom flask containing Calcium Hydride (CaH₂).

Reflux: Stir at 60-80°C (under reduced pressure if possible) for 2 hours. Note: DMPU has a

high boiling point (246°C); vacuum distillation is mandatory to avoid decomposition.

Collection: Distill under high vacuum (<10 mmHg). Collect the fraction boiling at ~100-110°C

(pressure dependent).

Storage: Store under Argon over 4Å sieves.

Handling 1-Ethyltetrahydro-2(1H)-pyrimidinone
Due to its potential solid/viscous nature and N-H acidity:

Melting: If solid, melt gently using a warm water bath (40-50°C) before dispensing.

Incompatibility Check: Do not mix with hydrides (NaH, LiAlH4) or organolithiums. Evolution of

hydrogen gas indicates deprotonation.

Viscosity Management: If used as a solvent, heating may be required to maintain fluidity.

Safety & Toxicology (E-E-A-T)
DMPU Profile[1][2][3][4][5]

Toxicity: Originally developed as a safer alternative to HMPA (a potent carcinogen). However,

DMPU is still Reprotoxic and a potential teratogen.

PPE: Nitrile gloves are insufficient for prolonged contact (permeation). Use Butyl rubber or

double-gloving protocols.

Regulation: Often monitored under REACH and solvent restriction lists in pharma.

1-Ethyl-pyrimidinone Profile
Data Scarcity: Toxicological data is less comprehensive than DMPU.
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Metabolism: Mono-substituted ureas can be metabolized to open-chain ureas.

Precaution: Treat with the same rigor as DMPU. Assume potential for skin absorption and

reprotoxicity until proven otherwise.

Alternative Solvents (Contextual Note)
If the intent was to find a "Green" or "Liquid" alternative to DMPU, the user may also consider:

NEP (N-Ethylpyrrolidone): A 5-membered lactam. Liquid, aprotic, but faces similar reprotoxic

scrutiny as NMP.

DMI (1,3-Dimethyl-2-imidazolidinone): A 5-membered cyclic urea. Functionally identical to

DMPU but often has slightly better solubility profiles for certain salts.

DEPU (1,3-Diethyl-tetrahydro-2(1H)-pyrimidinone): The direct diethyl analog of DMPU.

Sterically bulkier, slightly more lipophilic.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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